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Compound of Interest

Compound Name: 4-Pyridineacetamide
CAS No.: 39640-62-5
Cat. No.: B1267898
Get Quote
. J

Subject: 4-Pyridineacetamide Correct CAS Registry Number: 39640-62-5 Synonyms: 2-
(Pyridin-4-yl)acetamide; 4-Pyridylacetamide; Pyridine-4-acetic acid amide.[1][2][3][4]

CRITICAL SAFETY & IDENTITY ALERT

Discrepancy Notice: The CAS number 6575-13-9 provided in the topic request is historically
and chemically associated with 2,6-Dimethylbenzonitrile (also known as 2-cyano-m-xylene), a
completely distinct aromatic nitrile.[1]

o Target Molecule: 4-Pyridineacetamide (Amide derivative of pyridine).[1][4][5][6][7][8]
¢ Erroneous CAS: 6575-13-9 (Refers to a Nitrile).[1]

e Action: This guide focuses exclusively on 4-Pyridineacetamide (CAS 39640-62-5).[1][3][5]
Researchers must verify the CAS number with suppliers to prevent the accidental
procurement of toxic nitriles when seeking this amide intermediate.

Part 2: Chemical Identity & Physicochemical Profile
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4-Pyridineacetamide is a bifunctional scaffold featuring a pyridine ring (a basic, electron-
deficient heterocycle) linked to a neutral acetamide group.[1] It serves as a critical "linker"
molecule in coordination chemistry and a pharmacophore in medicinal chemistry, particularly
for kinase inhibitors and metal-organic frameworks (MOFs).

Property Data

CAS Number 39640-62-5

Molecular Formula C7HsN20

Molecular Weight 136.15 g/mol

Structure Pyridine-4-CH2-CONH:2

Appearance White to off-white crystalline powder

Melting Point 141.5-1475°C

Solubility Soluble.in water, DMSO, methanol; sparingly
soluble in non-polar solvents.[1]

pKa (Pyridine N) ~5.3 (Estimated; pyridine nitrogen is basic)

Part 3: Synthetic Methodologies

The synthesis of 4-Pyridineacetamide generally proceeds through the modification of the C4-
position substituent.[1] The most robust industrial and laboratory scale method involves the
amidation of 4-pyridineacetic acid esters.[1]

Method A: Amidation of Ethyl 4-Pyridylacetate (Primary
Route)

This method is preferred for its high yield and avoidance of harsh hydrolysis conditions that
might degrade the pyridine ring.

e Precursor: Ethyl 4-pyridylacetate (CAS 54401-85-3).[1][2]

e Reagent: Aqueous Ammonia (28-30%) or Methanolic Ammonia.
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e Mechanism: Nucleophilic acyl substitution (Aminolysis).

Protocol:

o Dissolve Ethyl 4-pyridylacetate (1.0 eq) in methanol (5 volumes).

e Cool the solution to 0-5 °C.

e Slowly add concentrated aqueous ammonia (5.0 eq) or 7N NHs in methanol.

o Stir at room temperature for 12—24 hours. Monitor by TLC (DCM:MeOH 9:1) for the

disappearance of the ester.

o Concentrate the solvent under reduced pressure.

» Recrystallize the crude solid from ethanol/ether or water to yield pure 4-Pyridineacetamide.

[1]

Method B: Hydrolysis of 4-Pyridineacetonitrile

Alternatively, the compound can be synthesized from 4-pyridineacetonitrile (CAS 13121-99-8)

via controlled partial hydrolysis.[1] This method requires careful pH control to prevent

conversion to the carboxylic acid.

Synthesis Pathway Diagram
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Caption: Synthetic routes to 4-Pyridineacetamide. The aminolysis of the ester (blue arrow) is

the standard laboratory pathway.[1]
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Part 4: Applications in Drug Discovery & Material

Science
Coordination Chemistry & Supramolecular Assemblies

4-Pyridineacetamide is a unique ligand because it possesses two distinct binding sites:
¢ Pyridine Nitrogen: A soft donor for transition metals (Re, W, Pt).
o Amide Oxygen/Nitrogen: Capable of hydrogen bonding, driving crystal packing.

Research has demonstrated its utility in synthesizing Octahedral Cluster Complexes (e.g.,
Tungsten-Sulfide clusters

).[1][7][8] The amide tail allows these clusters to form 3D hydrogen-bonded networks, which are
investigated for luminescent properties and electronic materials.[1]

Medicinal Chemistry Scaffolds

In drug development, the 4-pyridineacetamide moiety acts as a bioisostere for other aromatic
amides.[1]

 Linker Utility: The methylene spacer (-CHz-) between the pyridine and the carbonyl group
interrupts conjugation, altering the electronic influence of the pyridine ring on the amide
compared to isonicotinamide.[1]

¢ Kinase Inhibition: Derivatives of pyridine acetamides are explored as Type Il kinase
inhibitors, where the pyridine ring interacts with the hinge region or solvent front of the ATP-
binding pocket.

o Cephalosporin Synthesis: It has been utilized as a side-chain precursor in the modification of
cephalosporin antibiotics (e.g., Cefapirin-type analogs) to modulate gram-negative bacterial
penetration.[1]

Part 5: Analytical Characterization

To validate the synthesis of CAS 39640-62-5, the following spectral signatures must be
confirmed:
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e 1H NMR (DMSO-ds, 400 MHz):

o 0 8.45 - 8.50 ppm (d, 2H): Pyridine a-protons (adjacent to Nitrogen).[1]

o 0 7.25-7.30 ppm (d, 2H): Pyridine -protons.[1]

o 0 7.50 & 6.90 ppm (br s, 2H): Amide -NH:z protons (exchangeable with D20).[1]

o 0 3.45 ppm (s, 2H): Methylene (-CHz-) protons linking the ring and carbonyl.[1]
¢ IR Spectroscopy (ATR):

o 1650-1690 cm~1: Strong Amide | band (C=0 stretch).

o 3100-3400 cm~1: Amide N-H stretching (doublet for primary amide).

Part 6: Safety & Handling (SDS Summary)

While less toxic than its nitrile counterpart (CAS 6575-13-9), 4-Pyridineacetamide is an
irritant.[1]

e GHS Classification:
o Skin Irritation (Category 2)[1]
o Eye Irritation (Category 2A)[1]
o STOT-SE (Respiratory Irritation)[1]
o Handling: Use local exhaust ventilation. Avoid inhalation of dust.

o Storage: Store under inert atmosphere (nitrogen) if possible, as pyridine derivatives can be
hygroscopic. Keep away from strong oxidizing agents.
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e Zheng, Y. Q., et al. (2005).Ligand-Exchange Reactions Involving Octahedral W6S8 Clusters:
Synthesis and Characterization of W6S8(4-pyridineacetamide)6.[1] Inorganic Chemistry,
44(7), 2287-2296.[7] (Demonstrates application in coordination chemistry).

¢ NIH PubChem.Compound Summary for CAS 6575-13-9 (2,6-Dimethylbenzonitrile). (Cited
for discrepancy verification). Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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